Cas no 39635-10-4 (5-Bromo-2-hydroxybenzohydrazide)

• Product Name: 5-Bromo-2-hydroxybenzohydrazide
• CAS No: 39635-10-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD00017567
• CID: 318991
• PubChem ID: 349954
• Update Time: 2025-10-29

5-Bromo-2-hydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxybenzohydrazide
• Benzoic acid,5-bromo-2-hydroxy-, hydrazide
• 2-???-4-bromophenol
• 5-Brom-2-hydroxy-benzoesaeure-hydrazid
• 5-Bromo-2-hydroxy-benzoic acid hydrazide
• 5-bromosalicylhydrazide
• 5-bromosalicylic acid hydrazide
• 5-Bromsalicylhydrazid
• AC1L8BHE
• ALBB-002515
• CTK4I1655
• NSC409918
• SureCN2724103
• MFCD00017567
• DTXSID20325383
• NSC-409918
• 39635-10-4
• BB 0240642
• AKOS000295907
• 2-hydroxy-5-bromobenzoyl hydrazide
• SCHEMBL2724103
• AMY30343
• VS-04040
• CS-0217875
• EN300-91861
• BBL013909
• STK397468
• DB-129270

• MDL： MFCD00017567
• Inchi： 1S/C7H7BrN2O2/c8-4-1-2-6(11)5(3-4)7(12)10-9/h1-3,11H,9H2,(H,10,12)
• InChI Key： GIKWQFLVYMVLKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(NN)=O)C=1)O

Computed Properties

• Exact Mass: 229.96911
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-Bromo-2-hydroxybenzohydrazide

5-Bromo-2-hydroxybenzohydrazide (CAS No. 39635-10-4): A Comprehensive Overview

5-Bromo-2-hydroxybenzohydrazide (CAS No. 39635-10-4) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 5-bromo-2-hydroxybenzohydrazide, has garnered attention for its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 5-Bromo-2-hydroxybenzohydrazide is characterized by a benzene ring substituted with a bromine atom at the 5-position and a hydroxyl group at the 2-position. Additionally, the hydrazide functional group (-NH-NH2) is attached to the benzene ring. This combination of functional groups imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 5-Bromo-2-hydroxybenzohydrazide is a white crystalline solid with a melting point of approximately 180-182°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

The synthesis of 5-Bromo-2-hydroxybenzohydrazide can be achieved through several methods. One common approach involves the reaction of 5-bromo-2-hydroxybenzoic acid with hydrazine hydrate in the presence of an acid catalyst such as hydrochloric acid or sulfuric acid. This reaction typically proceeds via an acyl hydrazide intermediate, which is then hydrolyzed to form the final product. The yield and purity of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst concentration.

Recent research has highlighted the potential biological activities of 5-Bromo-2-hydroxybenzohydrazide. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for use in pharmaceutical formulations aimed at preventing or treating oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders.

In addition to its antioxidant properties, 5-Bromo-2-hydroxybenzohydrazide has been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that 5-Bromo-2-hydroxybenzohydrazide could be developed into novel antimicrobial agents for use in both medical and industrial settings.

The potential therapeutic applications of 5-Bromo-2-hydroxybenzohydrazide have also been explored in preclinical studies. For instance, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory properties make it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the field of cancer research, 5-Bromo-2-hydroxybenzohydrazide has been studied for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings suggest that 5-Bromo-2-hydroxybenzohydrazide could be developed into a novel anticancer agent with potential clinical applications.

Beyond its therapeutic potential, 5-Bromo-2-hydroxybenzohydrazide has also found applications in materials science and environmental chemistry. For example, it has been used as a precursor for the synthesis of metal organic frameworks (MOFs) with tunable porosity and surface area. These MOFs have shown promise in gas storage, catalysis, and drug delivery systems. Additionally, 5-Bromo-2-hydroxybenzohydrazide has been investigated for its ability to remove heavy metals from aqueous solutions, making it a potential candidate for environmental remediation technologies.

In conclusion, 5-Bromo-2-hydroxybenzohydrazide (CAS No. 39635-10-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable physical properties and biological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer effects. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in both academic and industrial contexts.